2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile chemical structure and properties
2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile chemical structure and properties
The following technical guide details the structural characteristics, synthetic pathways, and physicochemical properties of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile . This document is designed for medicinal chemists and process scientists utilizing this scaffold in drug discovery campaigns.
Executive Summary
2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is a functionalized heterocyclic building block characterized by a 1,3-oxazole core substituted at the C2 position with a sec-butyl group and at the C4 position with a nitrile moiety. This scaffold serves as a critical bioisostere for esters and amides in peptidomimetics and acts as a metabolic "handle" in fragment-based drug design (FBDD). Its amphiphilic nature, driven by the lipophilic sec-butyl chain and the polar nitrile, makes it an ideal probe for exploring hydrophobic pockets adjacent to polar binding sites in enzymes such as proteases and kinases.
Chemical Identity & Stereochemistry
| Property | Data |
| IUPAC Name | 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile |
| Molecular Formula | C₈H₁₀N₂O |
| Molecular Weight | 150.18 g/mol |
| SMILES | CCC(C)c1nc(C#N)co1 |
| Chiral Center | C2 of the butyl chain (marked with asterisk: CCC(*C)) |
| Stereoisomers | (R)- and (S)- enantiomers exist. |
Stereochemical Considerations
The sec-butyl group introduces a chiral center at the benzylic-like position relative to the oxazole ring. In biological assays, the (S)- and (R)- enantiomers often exhibit distinct binding affinities due to the spatial arrangement of the ethyl and methyl groups within the hydrophobic cleft of the target protein.
-
Recommendation: For initial screening, the racemate is typically used. For lead optimization, asymmetric synthesis or chiral resolution (via chiral HPLC using polysaccharide-based columns) is required to isolate the eutomer.
Physicochemical Profile (Calculated)
The following parameters are essential for evaluating the compound's "drug-likeness" and permeability profile.
| Parameter | Value | Interpretation |
| cLogP | ~1.8 - 2.1 | Moderate lipophilicity; likely good oral bioavailability. |
| TPSA | 49.8 Ų | (26.0 for Oxazole + 23.8 for Nitrile). High permeability (Rule of 5 compliant). |
| H-Bond Donors | 0 | Enhances membrane permeability. |
| H-Bond Acceptors | 3 | N(oxazole), O(oxazole), N(nitrile). |
| Rotatable Bonds | 2 | Low flexibility, reducing entropic penalty upon binding. |
| pKa (Conj. Acid) | ~0.5 - 1.0 | The oxazole nitrogen is weakly basic; unlikely to be protonated at physiological pH. |
Synthetic Methodology
Protocol: Stepwise Construction from Amide
Phase 1: Cyclization to the Ester
Reaction: Condensation of 2-methylbutanamide with ethyl bromopyruvate.
-
Reagents: 2-Methylbutanamide (1.0 eq), Ethyl bromopyruvate (1.1 eq), CaCO₃ or NaHCO₃ (1.5 eq).
-
Solvent: Ethanol or DMF.
-
Conditions: Reflux for 4–6 hours.
-
Mechanism: Nucleophilic attack of the amide oxygen on the alkyl bromide, followed by nitrogen attack on the ketone carbonyl and dehydration.
-
Output: Ethyl 2-(butan-2-yl)oxazole-4-carboxylate.
Phase 2: Ammonolysis
Reaction: Conversion of ethyl ester to primary amide.
-
Reagents: 7N NH₃ in Methanol.
-
Conditions: Sealed tube, 50°C, 12 hours.
-
Output: 2-(Butan-2-yl)oxazole-4-carboxamide.
Phase 3: Dehydration to Nitrile
Reaction: Conversion of primary amide to nitrile.
-
Reagents: Trifluoroacetic anhydride (TFAA) (1.2 eq) and Pyridine (2.0 eq) OR POCl₃.
-
Solvent: Dichloromethane (DCM), 0°C to RT.
-
Workup: Quench with saturated NaHCO₃. Extract with DCM.
-
Purification: Flash column chromatography (Hexane/EtOAc).
Synthetic Workflow Diagram
The following diagram illustrates the logical flow and critical decision points in the synthesis.
Caption: Stepwise synthetic route ensuring regio-control of the 2,4-substitution pattern.
Reactivity & Applications in Drug Design
The Nitrile "Warhead"
The C4-nitrile group is not merely a passive substituent; it serves as a versatile electrophile.
-
Pinner Reaction: Conversion to imidates or esters under acidic conditions.
-
Tetrazole Formation: Reaction with sodium azide (NaN₃) yields the 5-substituted tetrazole, a classic carboxylic acid bioisostere with improved metabolic stability and lipophilicity.
-
Reduction: Catalytic hydrogenation yields the primary amine (aminomethyl group), facilitating fragment growing.
The Oxazole Core
The 1,3-oxazole ring acts as a spacer that holds the aliphatic tail and the polar head group in a specific vector.
-
Metabolic Stability: Oxazoles are generally resistant to oxidative metabolism by CYPs compared to furan or thiophene analogs, though the sec-butyl side chain may be susceptible to hydroxylation.
-
Hydrogen Bonding: The N3 nitrogen is a weak acceptor, capable of interacting with backbone amides in the target protein.
Pharmacophore Mapping
Understanding how this molecule interacts with a binding site is crucial for SAR (Structure-Activity Relationship) studies.
Caption: Pharmacophore map highlighting the dual hydrophobic/polar interaction modes.
Safety & Handling
-
Hazard Class: Nitriles are generally toxic if ingested or inhaled. Oxazoles can be skin irritants.
-
Handling: Perform all synthesis steps, particularly those involving TFAA or ammonia, in a well-ventilated fume hood.
-
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The nitrile group is stable, but the oxazole ring can degrade under strong acidic conditions over prolonged periods.
References
-
Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. [Link]
-
Meanwell, N. A. (2011). Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. (Context on nitrile/heterocycle bioisosteres). [Link]
-
PubChem Compound Summary. Oxazole-4-carbonitrile derivatives (General Class). [Link]
